Cas no 1253654-37-3 (tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate)

• Product Name: tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate
• CAS No: 1253654-37-3
• MF: C₁₁H₁₅BrN₂O₂S
• MW: 319.218000650406
• MDL: MFCD17215781
• CID: 1029922
• PubChem ID: 71302477
• Update Time: 2025-06-08

tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-bromo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
• tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate
• TERT-BUTYL 2-BROMO-4H,6H,7H-[1,3]THIAZOLO[4,5-C]PYRIDINE-5-CARBOXYLATE
• MFCD17215781
• AMY7169
• DB-256502
• 2-Bromo-5-Boc-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine
• 1253654-37-3
• C11H15BrN2O2S
• SCHEMBL19549675
• Thiazolo[4,5-c]pyridine-5(4H)-carboxylic acid, 2-bromo-6,7-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 2-bromo-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
• DTXSID40744653
• DS-4783
• A890238
• tert-Butyl2-bromo-6,7-dihydrothiazolo[4,5-c]pyridine-5(4H)-carboxylate
• SY108431
• 2-Bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylic acid tert-butyl ester
• AKOS016845710
• tert-Butyl 2-bromo-6,7-dihydro[1,3]thiazolo[4,5-c]pyridine-5(4H)-carboxylate

• MDL： MFCD17215781
• Inchi： 1S/C11H15BrN2O2S/c1-11(2,3)16-10(15)14-5-4-8-7(6-14)13-9(12)17-8/h4-6H2,1-3H3
• InChI Key： KIUXKAOCQBIEAI-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CCN(C(=O)OC(C)(C)C)C2)S1

Computed Properties

• Exact Mass: 318.00376g/mol
• Monoisotopic Mass: 318.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate

Introduction to Tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate (CAS No. 1253654-37-3)

Tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate, with the chemical identifier CAS No. 1253654-37-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thiazolo[4,5-c]pyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromine atom at the 2-position and a tert-butyl group at the 5-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Additionally, the carboxylate moiety at the 5-position provides a site for further functionalization, enabling the development of more complex derivatives.

In recent years, there has been growing interest in thiazolo[4,5-c]pyridine derivatives due to their potential as scaffolds for drug discovery. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The brominated thiazolo[4,5-c]pyridines, in particular, have been studied for their ability to modulate signaling pathways that are critical in tumor growth and survival.

One of the most compelling aspects of tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate is its versatility in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes that play a role in inflammatory diseases and neurological disorders. The tert-butyl group, for instance, can be readily removed or modified to explore different pharmacophoric profiles, making it an ideal candidate for structure-activity relationship (SAR) studies.

The synthesis of tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical and must be optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

Recent studies have highlighted the potential of thiazolo[4,5-c]pyridine derivatives as antiviral agents. The unique structural features of these compounds allow them to interact with viral enzymes and disrupt replication cycles. For instance, derivatives of this class have been investigated for their activity against herpesviruses and flaviviruses. The brominated analogs have shown particularly strong inhibitory effects due to their enhanced binding affinity to target proteins.

The carboxylate group in tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate also offers opportunities for prodrug development. By converting this group into an ester or amide derivative, researchers can improve solubility and bioavailability while maintaining the pharmacological activity of the core scaffold. This approach has been successfully applied in other drug candidates and holds promise for future applications.

In conclusion, tert-butyl 2-bromo-6,7-dihydro-4H-thiazolo[4,5-c]pyridine-5-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for thiazolo[4,5-c]pyridine derivatives, compounds like this will play an increasingly important role in addressing unmet medical needs.